Cas no 6295-57-4 (2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid)

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid structure
6295-57-4 structure
Product Name:2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid
CAS No:6295-57-4
MF:C9H7NO2S2
MW:225.28737950325
MDL:MFCD00227391
CID:503250
PubChem ID:80525
Update Time:2025-04-19

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2-BENZOTHIAZOLYLTHIO)ACETIC ACID
    • (Benzothiazol-2-ylsulfanyl)-acetic acid
    • (2-Benzothiazolythio)acetic acid
    • 2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid
    • Acetic acid,2-(2-benzothiazolylthio)-
    • 2-(carboxymethylthio)benzothiazole
    • (2-benzothiazolylthio)-acetic aci
    • (benzothiazol-2-ylthio)acetic acid
    • Acetic acid,(2-benzothiazolylthio)-
    • (Benzothiazol-2-ylsulfanyl)acetic acid
    • (1,3-benzothiazol-2-ylthio)acetic acid
    • 2-(benzo[d]thiazol-2-ylthio)acetic acid
    • Acetic acid, (2-benzothiazolylthio)-
    • 2-(2-Benzothiazolylthio)acetic acid
    • S-2-(Benzothiazolylthio)glycolic acid
    • 2-Carboxymethylthiobenzothiazole
    • (2-Benzothiazolylthio)AceticAcid
    • NCGC00245515-02
    • BB 0219213
    • NS00022583
    • AI3-16822
    • UNII-9H400WTE52
    • FT-0703348
    • NSC-11891
    • EINECS 228-565-0
    • STR04969
    • MLS000714418
    • 6295-57-4
    • HMS587A08
    • CCG-15185
    • SY050427
    • (1,3-Benzothiazol-2-ylsulfanyl)acetic acid
    • MFCD00227391
    • NSC 11891
    • AB00650038-09
    • SR-01000400075
    • B1941
    • Acetic acid, 2-(2-benzothiazolylthio)-
    • HMS2764F09
    • benzothiazol-2-ylsulfanyl-acetic acid
    • SR-01000400075-1
    • SMR000274397
    • ChemDiv1_000008
    • NSC11891
    • 9H400WTE52
    • CHEMBL1373993
    • S-2-Benzothiazolylthioglycolic acid
    • AB00650038-03
    • F0176-0073
    • EN300-16451
    • A8691
    • AKOS000121545
    • CBDivE_001818
    • NCGC00245515-01
    • MLS000737963
    • WLN: T56 BN DSJ CS1VQ
    • NSC-4443
    • SCHEMBL1286369
    • EU-0033675
    • AE-641/00692004
    • 2-(Benzothiazol-2-ylsulfanyl)acetic acid
    • Z55903461
    • DTXSID5064209
    • SANBIT ABT
    • TS-00561
    • J-500641
    • (1,3-Benzothiazol-2-ylsulfanyl)acetic acid #
    • 2-(benzo[d]thiazol-2-ylthio)aceticacid
    • 2-(benzo[d]thiazol-2-ylthio)acetic acid;(2-Benzothiazolythio)-acetic acid
    • BBL000200
    • DB-073230
    • ALBB-005192
    • STK395241
    • MDL： MFCD00227391
    • Inchi： 1S/C9H7NO2S2/c11-8(12)5-13-9-10-6-3-1-2-4-7(6)14-9/h1-4H,5H2,(H,11,12)
    • InChI Key： ZZUQWNYNSKJLPI-UHFFFAOYSA-N
    • SMILES： S1C(=NC2C=CC=CC1=2)SCC(=O)O

Computed Properties

  • Exact Mass: 224.99200
  • Monoisotopic Mass: 224.99182081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4374 (rough estimate)
  • Melting Point: 156.0 to 160.0 deg-C
  • Refractive Index: 1.5364 (estimate)
  • PSA: 103.73000
  • LogP: 2.47300
  • Solubility: Not determined

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Security Information

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,3-benzothiazol-2-ylsulfanyl)acetic acid Pricemore >>

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